2-Bromoacetyl-4,6-dimethylpyridine

• Molecular Formula: C9H10BrNO
• Molecular Weight: 228.09 g/mol
• IUPAC Name: 2-bromo-1-(4,6-dimethylpyridin-2-yl)ethanone
• InChI: InChI=1S/C9H10BrNO/c1-6-3-7(2)11-8(4-6)9(12)5-10/h3-4H,5H2,1-2H3
• InChI Key: NSXFUUSDYFXFHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1)C(=O)CBr)C

Description

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Reactivity and Properties

2-Bromo-3-cyano-4,6-dimethylpyridine

• Molecular Formula : C₈H₆BrN₂
• Molecular Weight : 225.06 g/mol
• Melting Point : 116–117°C
• 1H NMR (CDCl₃) : δ 7.09 (m, 1H), 2.56 (d, J = 0.58 Hz, 3H), 2.53 (d, J = 0.73 Hz, 3H) .
• Applications: Catalyst in chain-breaking antioxidants; the electron-withdrawing cyano group enhances electrophilicity, facilitating nucleophilic substitutions .

2-Chloro-4,6-dimethylpyridine

• Molecular Formula : C₇H₈ClN
• Molecular Weight : 141.60 g/mol
• Boiling Point: Not reported; typically lower than bromo analogs due to weaker C-Cl bond.
• Applications : Intermediate in agrochemicals and pharmaceuticals; chlorine’s lower electronegativity reduces reactivity compared to bromine .

3-Amino-2-bromo-4,6-dimethylpyridine

• Molecular Formula : C₇H₉BrN₂
• Molecular Weight : 201.07 g/mol
• Applications: Amino group enables hydrogen bonding, improving solubility and biological activity. Used in anti-infective agent research .

Comparative Data Table

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Reactivity Profile	Applications
2-Bromo-4,6-dimethylpyridine	C₇H₈BrN	186.05	Br, 4-Me, 6-Me	High (Br is good leaving group)	CCR5 antagonist synthesis
2-Bromo-3-cyano-4,6-dimethylpyridine	C₈H₆BrN₂	225.06	Br, CN, 4-Me, 6-Me	Very high (CN enhances electrophilicity)	Antioxidant catalysts
2-Chloro-4,6-dimethylpyridine	C₇H₈ClN	141.60	Cl, 4-Me, 6-Me	Moderate	Agrochemical intermediates
3-Amino-2-bromo-4,6-dimethylpyridine	C₇H₉BrN₂	201.07	Br, NH₂, 4-Me, 6-Me	Moderate (NH₂ directs reactions)	Anti-infective agents